Cas no 2138551-13-8 (3-(Ethanesulfonyl)-4-(propan-2-yl)cyclohexan-1-ol)

• Product Name: 3-(Ethanesulfonyl)-4-(propan-2-yl)cyclohexan-1-ol
• CAS No: 2138551-13-8
• MF: C₁₁H₂₂O₃S
• MW: 234.355582714081
• CID: 6276238
• PubChem ID: 165496353
• Update Time: 2025-05-19

3-(Ethanesulfonyl)-4-(propan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138551-13-8
• EN300-1161092
• 3-(ethanesulfonyl)-4-(propan-2-yl)cyclohexan-1-ol
• 3-(Ethanesulfonyl)-4-(propan-2-yl)cyclohexan-1-ol

• Inchi： 1S/C11H22O3S/c1-4-15(13,14)11-7-9(12)5-6-10(11)8(2)3/h8-12H,4-7H2,1-3H3
• InChI Key： ZVJIWWHPTABXBV-UHFFFAOYSA-N
• SMILES： S(CC)(C1CC(CCC1C(C)C)O)(=O)=O

Computed Properties

• Exact Mass: 234.12896573g/mol
• Monoisotopic Mass: 234.12896573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.8Ų

Additional information on 3-(Ethanesulfonyl)-4-(propan-2-yl)cyclohexan-1-ol

Comprehensive Overview of 3-(Ethanesulfonyl)-4-(propan-2-yl)cyclohexan-1-ol (CAS No. 2138551-13-8)

In the realm of organic chemistry and pharmaceutical research, 3-(Ethanesulfonyl)-4-(propan-2-yl)cyclohexan-1-ol (CAS No. 2138551-13-8) has emerged as a compound of significant interest. This cyclohexanol derivative, characterized by its unique ethanesulfonyl and isopropyl functional groups, offers a versatile scaffold for drug discovery and material science applications. Its molecular structure, combining a sulfonyl moiety with a hydroxyl group, enables interactions with biological targets, making it a candidate for therapeutic development.

The compound's CAS number 2138551-13-8 serves as a critical identifier in chemical databases, ensuring precise tracking in research and regulatory contexts. Recent trends in AI-driven drug discovery and green chemistry have amplified interest in such structurally complex molecules. Researchers are exploring its potential in enzyme inhibition and receptor modulation, aligning with the growing demand for novel small-molecule therapeutics. Additionally, its solubility and stability properties are under scrutiny for formulation optimization.

From a synthetic perspective, 3-(Ethanesulfonyl)-4-(propan-2-yl)cyclohexan-1-ol exemplifies advancements in stereoselective synthesis. The propan-2-yl (isopropyl) group introduces steric effects that influence conformational dynamics, while the ethanesulfonyl moiety enhances electrophilicity. These features are pivotal in medicinal chemistry, where molecular tweaks can drastically alter bioactivity. Computational tools like molecular docking are increasingly used to predict its interactions, reflecting the integration of AI in chemical research.

Environmental and safety profiles of CAS 2138551-13-8 are also under evaluation, particularly in light of sustainable chemistry initiatives. Its degradation pathways and ecotoxicology data are being studied to ensure compliance with REACH and other regulatory frameworks. This aligns with the broader industry shift toward benign-by-design compounds, minimizing ecological footprints while maintaining efficacy.

In conclusion, 3-(Ethanesulfonyl)-4-(propan-2-yl)cyclohexan-1-ol represents a convergence of innovation in organic synthesis, drug development, and environmental stewardship. Its multifaceted applications and research-friendly properties position it as a molecule to watch in the evolving landscape of chemical sciences.